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Compound of Interest

Compound Name: (-)-Gallocatechin gallate

Cat. No.: B1679910 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of (-)-Gallocatechin Gallate

Introduction
(-)-Gallocatechin gallate (GCG) is a flavan-3-ol, a type of catechin, and an epimer of the more

widely studied (-)-epigallocatechin gallate (EGCG).[1] It is the ester of gallocatechin and gallic

acid.[1] GCG is a significant polyphenol found in green tea and is recognized for its potential

health benefits, including antioxidant and cancer-preventive activities.[2][3] This technical guide

provides a comprehensive overview of the physicochemical properties of GCG, detailed

experimental protocols for its analysis, and a visualization of key signaling pathways it may

influence, primarily based on data from its close relative, EGCG.

Physicochemical Properties
The fundamental physicochemical properties of (-)-Gallocatechin gallate are summarized

below.

General and Physical Properties
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Property Value Reference

Molecular Formula C₂₂H₁₈O₁₁ [4][5]

Molecular Weight 458.37 g/mol [2][5][6][7]

Appearance White to off-white powder [2]

Melting Point ~200°C [8]

Solubility
Solvent Solubility Reference

Water Practically insoluble

DMSO 92 mg/mL (200.71 mM) [7]

Ethanol Soluble [9][10]

Methanol Soluble [11]

Dimethyl Formamide Soluble [9][10]

Acidity
Property Value Reference

pKa
Weakly acidic, with a pKa1

value of approximately 7.65
[12]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and quantification of (-)-Gallocatechin
gallate.

UV-Vis Spectroscopy
The UV-Vis spectrum of GCG is characterized by absorption maxima that are indicative of its

phenolic structure.
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Solvent λmax (nm) Reference

Water ~274 nm [13]

Ethanol ~276 nm [14]

Aqueous Buffer ~275 nm [15]

Acetonitrile ~275 nm [15]

DMSO ~280 nm [15]

NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information.

The following table summarizes the ¹H and ¹³C NMR chemical shifts for GCG in Methanol-d4.
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Position
¹³C Chemical Shift
(ppm)

¹H Chemical Shift
(ppm)

Reference

2 79.9 5.07 (s) [16][17]

3 70.1 5.55 (br) [16][17]

4 29.5 3.02 (dd), 2.88 (dd) [16][17]

4a 157.5 - [17]

5 157.9 - [17]

6 96.2 6.12 (s) [16][17]

7 157.0 - [17]

8 97.0 6.09 (s) [16][17]

8a 100.4 - [17]

1' 132.0 - [17]

2', 6' 107.5 6.46 (s) [16][17]

3', 5' 146.4 - [17]

4' 133.5 - [17]

1'' 121.8 - [17]

2'', 6'' 110.2 6.86 (s) [16][17]

3'', 5'' 146.5 - [17]

4'' 139.9 - [17]

C=O 167.3 - [17]

Experimental Protocols
Detailed methodologies are essential for the accurate assessment of the properties and

biological activities of (-)-Gallocatechin gallate.

Determination of Antioxidant Activity
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DPPH Radical Scavenging Assay

This assay measures the ability of an antioxidant to scavenge the stable 2,2-diphenyl-1-

picrylhydrazyl (DPPH) radical.

A stock solution of DPPH (e.g., 0.1 mM) is prepared in methanol.[18]

Various concentrations of (-)-Gallocatechin gallate are prepared in a suitable solvent.

An aliquot of the GCG solution is mixed with the DPPH solution.[18]

The mixture is incubated in the dark at room temperature for a specified time (e.g., 30

minutes).[18]

The absorbance of the solution is measured at 517 nm using a spectrophotometer.[18]

The percentage of DPPH radical scavenging activity is calculated based on the decrease in

absorbance compared to a control (DPPH solution without the sample).[18]

ABTS Radical Cation Decolorization Assay

This assay is based on the ability of antioxidants to quench the blue-green 2,2'-azino-bis(3-

ethylbenzothiazoline-6-sulfonic acid) (ABTS) radical cation.

The ABTS radical cation is generated by reacting an ABTS stock solution with an oxidizing

agent like potassium persulfate.

The ABTS•+ solution is diluted with a suitable solvent (e.g., ethanol) to a specific absorbance

at a particular wavelength (e.g., 734 nm).

Different concentrations of GCG are added to the ABTS•+ solution.

The absorbance is measured after a set incubation period.

The percentage of inhibition of the ABTS•+ radical is calculated.

Spectroscopic Analysis
UV-Vis Spectroscopy
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Prepare a stock solution of (-)-Gallocatechin gallate of known concentration in the desired

solvent (e.g., ethanol, water, DMSO).

Perform serial dilutions to obtain a range of concentrations.

Record the UV-Vis absorption spectra for each concentration over a specific wavelength

range (e.g., 200-400 nm) using a spectrophotometer.[19]

Identify the wavelength of maximum absorbance (λmax).[20]

NMR Spectroscopy

Dissolve a precise amount of (-)-Gallocatechin gallate in a deuterated solvent (e.g.,

Methanol-d4, DMSO-d6).

Transfer the solution to an NMR tube.

Acquire ¹H and ¹³C NMR spectra using a high-resolution NMR spectrometer.

Process the raw data (Fourier transformation, phase correction, and baseline correction).

Assign the chemical shifts of the protons and carbons by analyzing the spectra and

comparing them with literature data.[21]

Signaling Pathways
While research on (-)-Gallocatechin gallate is ongoing, the closely related epimer, (-)-

epigallocatechin gallate (EGCG), has been extensively studied for its ability to modulate

various cellular signaling pathways involved in inflammation and cancer. Given their structural

similarity, it is plausible that GCG affects similar pathways.

NF-κB Signaling Pathway
The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a crucial

regulator of inflammation. EGCG has been shown to inhibit this pathway.[22][23]
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NF-κB signaling pathway inhibition.
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MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cell proliferation,

differentiation, and apoptosis. EGCG has been demonstrated to modulate this pathway.[22][24]
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MAPK signaling pathway inhibition.

Experimental Workflow for Antioxidant Activity
The general workflow for assessing the antioxidant potential of (-)-Gallocatechin gallate is

depicted below.

Start Sample Preparation
((-)-Gallocatechin gallate solutions)
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Conclusion
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Workflow for antioxidant assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1679910#physicochemical-properties-of-
gallocatechin-gallate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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